N-(3-ethoxypropyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine

• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• IUPAC Name: 3-ethoxy-N-[(3-pyrimidin-2-yloxyphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C16H21N3O2/c1-2-20-11-5-8-17-13-14-6-3-7-15(12-14)21-16-18-9-4-10-19-16/h3-4,6-7,9-10,12,17H,2,5,8,11,13H2,1H3
• InChI Key: WYLQBRLVVQNFFT-UHFFFAOYSA-N
• SMILES: CCOCCCNCC1=CC(=CC=C1)OC2=NC=CC=N2

Description

N-(3-ethoxypropyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine, also known as EPPBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPPBA is a small molecule that belongs to the class of compounds known as benzylamines. It has a molecular weight of 329.4 g/mol and a chemical formula of C18H22N4O2.

Mechanism of Action

N-(3-ethoxypropyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine is believed to exert its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival pathways. It has been shown to inhibit the activity of protein kinase B (AKT) and mammalian target of rapamycin (mTOR), which are known to be overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell migration and invasion, and reduce the expression of certain genes that are involved in cancer progression. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3-ethoxypropyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine in lab experiments is its high potency and selectivity towards cancer cells. It has been shown to have minimal toxicity towards normal cells, which makes it a promising candidate for further development as an anti-cancer drug. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-ethoxypropyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine. One area of interest is the development of this compound derivatives with improved solubility and pharmacokinetic properties. Additionally, further studies are needed to elucidate the exact mechanisms of action of this compound and to determine its potential applications in other disease areas such as neurodegenerative disorders and infectious diseases. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound as an anti-cancer drug in humans.

Synthesis Methods

The synthesis of N-(3-ethoxypropyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine involves the reaction of 2-pyrimidinol with 3-bromopropylamine hydrochloride, followed by the reaction of the resulting intermediate with 3-(benzyloxy)benzaldehyde. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(3-ethoxypropyl)-N-[3-(2-pyrimidinyloxy)benzyl]amine has been found to have potential applications in various scientific research fields such as medicinal chemistry, biochemistry, and pharmacology. It has been studied extensively for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells in vitro.